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Compound of Interest

Compound Name: Umirolimus

Cat. No.: B1682062 Get Quote

Essential Safety and Handling Guide for
Umirolimus
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Umirolimus. Adherence to these procedures is vital

for ensuring personal safety and proper disposal.

Umirolimus, a derivative of sirolimus (rapamycin), is a potent immunosuppressant.[1][2] Like

its parent compound, it is a macrocyclic lactone that inhibits the mTOR pathway.[1][3][4] Due to

its cytotoxic and immunosuppressive properties, Umirolimus must be handled with care as a

hazardous substance.[5]

Personal Protective Equipment (PPE) and Exposure
Limits
As a hazardous compound, appropriate PPE is mandatory to prevent exposure through

inhalation, skin contact, or ingestion. While specific occupational exposure limits (OELs) for

Umirolimus are not readily available, data for the closely related compound, Sirolimus

(Rapamycin), can provide guidance.
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Parameter Value Compound

ACGIH TLV (TWA) 2 mg/m³ Sirolimus

Netherlands OEL (TWA) 0.25 mg/m³ Sirolimus

OSHA PEL (TWA) 20 mppcf Sirolimus (as mineral dust)

Note: The OELs provided are for Sirolimus and should be used as a conservative guideline for

handling Umirolimus in the absence of specific data. TWA (Time-Weighted Average) is the

average exposure over an 8-hour workday.

Recommended Personal Protective Equipment:

Gloves: Wear two pairs of chemotherapy-rated gloves.[6]

Gown: A disposable, long-sleeved gown with tight-fitting cuffs that closes in the back is

required.[6][7]

Eye Protection: Chemical splash goggles or a full-face shield must be worn.[6]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator (e.g., N95) is necessary.[8][9][10] All weighing and solution preparation

should be conducted in a certified chemical fume hood or a biological safety cabinet.[11]

Experimental Protocols: Handling and Disposal
Handling Umirolimus Powder:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Work should be

performed within a certified chemical fume hood or a Class II Biosafety Cabinet to minimize

inhalation exposure.[10][11]

Weighing: Use a ventilated balance enclosure or a fume hood for weighing the powder.[6]

Place a plastic-backed absorbent pad on the work surface to contain any spills.[11]

Dissolving: Umirolimus is soluble in ethanol, methanol, DMF, and DMSO.[1][3] When

preparing solutions, add the solvent slowly to the powder to avoid generating dust. Keep
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containers tightly closed when not in use.[11]

Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[5]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes and seek

medical attention.[5]

Inhalation: Move to fresh air. If symptoms persist, seek medical attention.[5]

Spill: For small spills, gently cover with absorbent material. For larger spills, evacuate the

area and follow institutional emergency procedures. Clean the area with a detergent solution

and dispose of all cleanup materials as hazardous waste.[6][11]

Disposal Plan:

All waste contaminated with Umirolimus, including empty containers, used PPE, and cleaning

materials, must be treated as hazardous chemical waste.

Segregation: Collect all Umirolimus-contaminated waste in a dedicated, clearly labeled, and

sealed hazardous waste container.[11]

Container Management: Do not overfill waste containers. Keep them closed except when

adding waste.

Final Disposal: Dispose of the hazardous waste through your institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.[11] Do not

dispose of Umirolimus waste down the drain or in regular trash.[11]
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Caption: Workflow for the safe handling and disposal of Umirolimus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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